Cas no 1806028-17-0 (2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806028-17-0
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4858936
• Update Time: 2025-05-24

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C7H3BrClF2NO/c8-6-4(7(10)11)5(9)3(2-13)1-12-6/h1-2,7H
• InChI Key： DPLRAXWFZNAKBX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(C=O)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde: A Comprehensive Overview

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde is a highly specialized organic compound with the CAS number 1806028-17-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with bromine, chlorine, a difluoromethyl group, and a carboxaldehyde moiety. These substituents confer unique electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 2-bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde involves a series of multi-step reactions, often employing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled the efficient construction of such complex heterocyclic compounds. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to assemble the pyridine skeleton with high precision. The introduction of halogen substituents (bromine and chlorine) is typically achieved through electrophilic aromatic substitution, while the difluoromethyl group can be introduced via nucleophilic substitution or through the use of fluorinating agents.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Pyridine derivatives are known for their ability to modulate various biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. Recent studies have highlighted the role of 2-bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde in inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The carboxaldehyde group serves as a reactive handle for further functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic profiles.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. The bromine and chlorine substituents contribute to its stability under harsh environmental conditions, making it suitable for use as a fungicide or herbicide. Recent research has focused on optimizing its bioavailability and reducing its environmental footprint through green chemistry approaches. For example, researchers have explored the use of biodegradable carriers to deliver this compound to target sites efficiently.

The structural complexity of 2-bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde also makes it an attractive candidate for materials science applications. Its ability to form coordination complexes with transition metals has been exploited in the development of novel catalysts for organic synthesis. Furthermore, the compound's electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

From a mechanistic standpoint, the reactivity of this compound is heavily influenced by its substituents. The electron-withdrawing effects of bromine and chlorine enhance the electrophilicity of the pyridine ring, facilitating nucleophilic attacks in various reactions. The difluoromethyl group introduces additional steric hindrance and fluorophilicity, which can be leveraged to control reaction pathways. Recent computational studies have provided deeper insights into these effects, enabling chemists to design more efficient synthetic routes.

In conclusion, 2-bromo-4-chloro-3-(difluoromethyl)pyridine-5-carboxaldehyde is a multifaceted compound with significant potential across diverse fields. Its unique structure allows for a wide range of applications in drug discovery, agrochemicals, and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.